Cas no 68208-21-9 (3-Amino-3-(3-chlorophenyl)propanoic acid)

• Product Name: 3-Amino-3-(3-chlorophenyl)propanoic acid
• CAS No: 68208-21-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD00463160
• CID: 90422
• PubChem ID: 2764178
• Update Time: 2025-10-27

3-Amino-3-(3-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(3-chlorophenyl)propanoic acid
• 3-Amino-3-(3-chlorophenyl)-propionic acid
• -(3-Chlorophenyl)alanine
• 3-(3-Chlorphenyl)-3-aminopropionsaeure
• 3-amino-3-(3-chlorophenyl)propionic acid
• DL-&Aring
• DL-?-(3-Chlorophenyl)alanine
• dl-3-amino-3-(3-chloro-phenyl)-propionic acid
• beta-3-(3-Chlorophenyl)alanine
• BBL013290
• 3-(3-chlorophenyl)-dl-beta-alanine
• 3-Amino-3-(3-chloro-phenyl)-propionic acid
• (r)-3-(3-chlorophenyl)-beta-alanine
• DTXSID60377341
• dl-beta-(3-chlorophenyl)alanine
• FT-0770925
• 68208-21-9
• 3-(3-CHLOROPHENYL)-BETA-ALANINE
• AKOS016045542
• 3-Amino-3-(3-chlorophenyl)propanoicacid
• Z317027314
• SCHEMBL1198080
• LIDRHPCWOYOBIZ-UHFFFAOYSA-N
• A9098
• CS-0132373
• (R)-3-Amino-3-(3-chloro-phenyl)-propionicacid
• SY007324
• AB06139
• AB17741
• STK504613
• MFCD00463160
• 6R-0641
• DL-ss-(3-Chlorophenyl)alanine
• AKOS000196938
• Oprea1_335677
• FT-0630329
• Oprea1_788492
• EN300-52901
• FT-0614943
• (+/-)-3-(3-chlorophenyl)-beta-alanine
• AB17809
• (S)- 3-Amino-3-(3-chlorophenyl)-propionic acid
• DB-014757
• ALBB-007545
• (r)-3-amino-3-(3-chlorophenyl)propionic acid
• DTXCID70328369
• MFCD04113654
• DB-013632
• DB-016854
• SY060239
• (2R)-3-amino-2-(3-chlorophenyl)propanoic acid

• MDL： MFCD00463160
• Inchi： 1S/C9H10ClNO2/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)
• InChI Key： LIDRHPCWOYOBIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC(=O)O)N
• BRN： 2938807

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Solids
• Density: 1.333
• Melting Point: 222-224°C
• Boiling Point: 334.7℃ at 760 mmHg
• Flash Point: 156.2 °C
• Refractive Index: 1.588
• PSA: 63.32000
• LogP: 2.51480
• Solubility: 。

3-Amino-3-(3-chlorophenyl)propanoic acid Security Information

• Safety Instruction： S24/25
• HazardClass：IRRITANT

Additional information on 3-Amino-3-(3-chlorophenyl)propanoic acid

3-Amino-3-(3-chlorophenyl)propanoic Acid: A Comprehensive Overview

3-Amino-3-(3-chlorophenyl)propanoic acid, also known by its CAS number 68208-21-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in contemporary research.

The structure of 3-Amino-3-(3-chlorophenyl)propanoic acid comprises a central propane backbone with an amino group (-NH₂) and a 3-chlorophenyl group attached to the same carbon atom. This configuration imparts the molecule with interesting electronic and steric properties, making it a valuable substrate for further functionalization. The presence of the amino group allows for ready incorporation into peptide or protein-based systems, while the chlorophenyl moiety introduces aromaticity and potential sites for further substitution or modification.

Recent studies have focused on the synthesis of this compound using environmentally friendly and efficient methods. For instance, researchers have explored the use of catalytic hydrogenation and enzymatic transformations to achieve high yields and selectivity. These methods not only enhance the sustainability of production processes but also pave the way for large-scale manufacturing, which is crucial for its potential commercial applications.

In terms of biological activity, 3-Amino-3-(3-chlorophenyl)propanoic acid has shown promise as a precursor in the development of bioactive molecules. Its ability to act as a chiral building block in asymmetric synthesis has been particularly noteworthy. Recent findings indicate that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting its potential utility in therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The versatility of 68208-21-9 extends beyond pharmaceutical applications. It has also found use in materials science, where it serves as a building block for advanced polymers and coatings. The integration of this compound into polymer matrices has been shown to improve mechanical properties and thermal stability, making it a candidate for high-performance materials used in aerospace and electronics industries.

Moreover, recent collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of 3-Amino-3-(3-chlorophenyl)propanoic acid's role in drug delivery systems. Its amphiphilic nature enables the formation of self-assembled structures, such as micelles and nanoparticles, which can encapsulate hydrophobic drugs and enhance their bioavailability. This innovation holds significant potential for improving treatment outcomes in oncology and infectious diseases.

In conclusion, 68208-21-9, or 3-Amino-3-(3-chlorophenyl)propanoic acid, stands as a multifaceted compound with diverse applications across various scientific domains. Its structural features, coupled with recent advancements in synthesis and application research, underscore its importance as a key player in modern chemical innovation. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.